Cas no 1251577-23-7 (2-{[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]oxy}-1,3-benzothiazole)

• Product Name: 2-{[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]oxy}-1,3-benzothiazole
• CAS No: 1251577-23-7
• MF: C₂₀H₂₀N₂O₅S₂
• MW: 432.513202667236
• CID: 5790548
• PubChem ID: 49733881
• Update Time: 2025-10-22

2-{[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]oxy}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]oxy}-1,3-benzothiazole
• AKOS024527757
• SR-01000926286-1
• F5939-3299
• 1251577-23-7
• 2-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperidin-4-yl]oxy-1,3-benzothiazole
• CCG-325390
• VU0528357-1
• SR-01000926286
• 2-((1-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidin-4-yl)oxy)benzo[d]thiazole
• Benzothiazole, 2-[[1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-piperidinyl]oxy]-

• Inchi： 1S/C20H20N2O5S2/c23-29(24,15-5-6-17-18(13-15)26-12-11-25-17)22-9-7-14(8-10-22)27-20-21-16-3-1-2-4-19(16)28-20/h1-6,13-14H,7-12H2
• InChI Key： NZXVIRKLEJVHHJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCC(CC1)OC1=NC2C=CC=CC=2S1)(=O)=O

Computed Properties

• Exact Mass: 432.08136409g/mol
• Monoisotopic Mass: 432.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 115Ų

Additional information on 2-{[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]oxy}-1,3-benzothiazole

Exploring the Compound CAS No. 1251577-23-7: 2-{[1-(2,3-Dihydro-1,4-Benzodioxine-6-Sulfonyl)Piperidin-4-Yl]Oxy}-1,3-Benzothiazole

The compound with CAS No. 1251577-23-7, named as 2-{[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]oxy}-1,3-benzothiazole, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a benzothiazole core and a piperidine ring substituted with a benzodioxine sulfonyl group. The combination of these structural elements imparts unique chemical and physical properties to the molecule.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science. The benzothiazole moiety is known for its ability to act as a versatile scaffold in medicinal chemistry, often serving as a platform for the development of bioactive compounds. In this compound, the benzothiazole is further functionalized with an oxy-piperidine group, which introduces additional complexity and potential functionality. The piperidine ring is a six-membered amine-containing structure that can participate in various hydrogen bonding interactions, making it valuable in drug design for improving bioavailability and target binding affinity.

The presence of the benzodioxine sulfonyl group adds another layer of functionality to this compound. Benzodioxines are known for their stability and ability to form strong sulfonamide bonds. The sulfonyl group can act as an electron-withdrawing substituent, influencing the electronic properties of the molecule and potentially enhancing its reactivity or selectivity in chemical reactions. This makes the compound an interesting candidate for exploring new synthetic pathways or as a building block in more complex molecular architectures.

From a synthetic standpoint, the preparation of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis likely begins with the preparation of the benzodioxine sulfonyl chloride, followed by its reaction with a suitably substituted piperidine derivative. The final coupling with the benzothiazole core would then complete the structure. Such syntheses are often challenging due to the need to balance reactivity and selectivity while maintaining the integrity of sensitive functional groups.

In terms of applications, this compound has shown promise in preliminary studies related to its biological activity. Researchers have reported that similar benzothiazole derivatives exhibit anti-inflammatory and antioxidant properties, suggesting that this compound could be explored for therapeutic applications. Additionally, its structural features make it a potential candidate for use in sensors or electronic materials due to its conjugated system and ability to undergo redox reactions.

Recent advancements in computational chemistry have also enabled researchers to model the electronic structure and reactivity of this compound at an unprecedented level of detail. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and potential reaction mechanisms when interacting with other molecules or substrates. These computational studies complement experimental work by guiding synthetic efforts and helping predict optimal conditions for chemical transformations involving this compound.

Furthermore, green chemistry principles are increasingly being applied to the synthesis and application of such compounds. Efforts are being made to develop more sustainable methods for their production, reducing waste and minimizing environmental impact. This aligns with global trends toward more eco-friendly chemical processes while maintaining high standards of product quality and performance.

In conclusion, CAS No. 1251577-23-7 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique combination of structural motifs positions it as a valuable tool in both academic research and industrial applications across diverse fields such as pharmaceuticals, materials science, and environmental chemistry.